Cas no 2008168-41-8 (2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide)

• Product Name: 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
• CAS No: 2008168-41-8
• MF: C₈H₁₄ClNOS
• MW: 207.720860004425
• CID: 5720855
• PubChem ID: 121203594
• Update Time: 2025-05-24

2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
• F1907-7497
• starbld0045923
• 2-chloro-N-methyl-N-(thian-4-yl)acetamide
• 2008168-41-8
• AKOS026711846

• Inchi： 1S/C8H14ClNOS/c1-10(8(11)6-9)7-2-4-12-5-3-7/h7H,2-6H2,1H3
• InChI Key： WEAUJLYDXPFRPO-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C1CCSCC1)=O

Computed Properties

• Exact Mass: 207.0484629g/mol
• Monoisotopic Mass: 207.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 333.0±42.0 °C at 760 mmHg
• Flash Point: 155.2±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide

2-Chloro-N-Methyl-N-(Tetrahydro-2H-Thiopyran-4-Yl)Acetamide: A Comprehensive Overview

The compound 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide (CAS No. 2008168-41-8) is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the class of acetamides, which are widely used in various industries due to their unique chemical characteristics. The structure of this compound is defined by its chloro group, methyl group, and tetrahydrothiopyran moiety, each contributing to its distinct reactivity and functionality.

Recent studies have highlighted the importance of tetrahydrothiopyran derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The tetrahydrothiopyran ring in this molecule is known for its ability to enhance drug-like properties such as solubility and bioavailability. This makes 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide a promising candidate for further exploration in pharmaceutical research.

The synthesis of this compound involves a multi-step process, often utilizing advanced techniques such as nucleophilic substitution and condensation reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of chloro substituents in such reactions is particularly advantageous due to their reactivity and ability to facilitate key transformations.

One of the most intriguing aspects of 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide is its potential application in the field of agrochemicals. Studies have shown that similar compounds exhibit potent pesticidal activity, making them valuable candidates for crop protection. The methyl group in this molecule plays a crucial role in enhancing its stability and effectiveness, while the thiopyran ring contributes to its ability to interact with biological systems.

In addition to its practical applications, this compound has also been the subject of extensive theoretical studies. Computational chemistry techniques have been employed to investigate its electronic structure, reactivity, and potential interactions with biological targets. These studies have provided valuable insights into the molecular mechanisms underlying its activity, paving the way for further optimization and development.

The environmental impact of 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide is another area of growing interest. Researchers are exploring its biodegradability and potential toxicity to aquatic organisms, ensuring that its use does not pose significant risks to ecosystems. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use.

Looking ahead, the development of novel analogs based on this compound holds great promise for advancing both medicinal and agrochemical research. By modifying the substituents on the thiopyran ring or altering the position of the chloro group, scientists can potentially unlock new functionalities and enhance existing properties. Such innovations are expected to drive further interest in this versatile molecule.

In conclusion, 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide (CAS No. 2008168-41-8) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make an even greater impact in the years to come.